2-(2,5-Dichlorophenyl)ethan-1-amine hydrochloride

Specification

• CAS No.: 1311317-57-3
• Molecular Formula: C8H10Cl3N
• Molecular Weight: 226.5 g/mol
• IUPAC Name: 2-(2,5-dichlorophenyl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C8H9Cl2N.ClH/c9-7-1-2-8(10)6(5-7)3-4-11;/h1-2,5H,3-4,11H2;1H
• Standard InChI Key: KJEXAWZJQHBSSZ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)CCN)Cl.Cl
• Canonical SMILES: C1=CC(=C(C=C1Cl)CCN)Cl.Cl

Introduction

2-(2,5-Dichlorophenyl)ethan-1-amine hydrochloride is a chemical compound that belongs to the class of amines. It is derived from 1-(2,5-dichlorophenyl)ethan-1-amine, which is a primary amine featuring a dichlorophenyl group attached to an ethylamine moiety. The hydrochloride salt form enhances its stability and solubility, making it more suitable for various applications in chemistry and pharmaceutical research.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)

• Precautionary Statements: P261 (avoid breathing dust), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed, call a poison center or doctor/seek medical attention if you feel unwell), P302+P352 (if on skin, wash with plenty of soap and water), P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing)

Synthesis Methods

The synthesis of 2-(2,5-dichlorophenyl)ethan-1-amine hydrochloride typically involves the reaction of 2,5-dichlorobenzaldehyde with a reducing agent to form the corresponding alcohol, followed by amination with ammonia or an amine to produce the parent amine. The hydrochloride salt is then formed by treating the amine with hydrochloric acid.

Applications in Chemistry and Pharmaceuticals

• Chemical Intermediates: It serves as a versatile intermediate in organic synthesis due to its reactive functional groups.

• Pharmaceutical Research: The compound and its derivatives are explored for potential biological activities, including interactions with neurotransmitter systems or other biological targets.